Cas no 1840511-51-4 (4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride)

• Product Name: 4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride
• CAS No: 1840511-51-4
• MF: C₉H₁₇ClN₂OS
• MW: 236.762079954147
• CID: 5906916
• PubChem ID: 77137474
• Update Time: 2025-05-22

4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-9113436
• 4-(pyrrolidine-2-carbonyl)thiomorpholine hydrochloride
• 1840511-51-4
• AKOS025575030
• 4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride

• Inchi： 1S/C9H16N2OS.ClH/c12-9(8-2-1-3-10-8)11-4-6-13-7-5-11;/h8,10H,1-7H2;1H
• InChI Key： XOVYRIUPUNUMHA-UHFFFAOYSA-N
• SMILES： Cl.S1CCN(CC1)C(C1CCCN1)=O

Computed Properties

• Exact Mass: 236.0750120g/mol
• Monoisotopic Mass: 236.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.6Ų

Additional information on 4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride

4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride: A Comprehensive Overview

The compound 4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride, identified by the CAS number 1840511-51-4, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The name itself suggests a complex structure, with the pyrrolidine ring and thiomorpholine moiety playing pivotal roles in its chemical behavior.

Recent studies have highlighted the importance of thiomorpholine derivatives in medicinal chemistry. The thiomorpholine ring, a six-membered sulfur-containing heterocycle, is known for its versatility in forming hydrogen bonds and its ability to act as a bioisostere for other heterocyclic systems. This makes it an attractive scaffold for drug design. The addition of the pyrrolidine-2-carbonyl group further enhances the compound's potential, as pyrrolidine is a well-known motif in pharmaceuticals due to its ability to modulate pharmacokinetic properties such as solubility and permeability.

The synthesis of 4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride involves a series of carefully controlled reactions, including nucleophilic substitutions and cyclizations. Researchers have optimized these processes to achieve high yields and purity, which are critical for its use in preclinical studies. The hydrochloride salt form is particularly advantageous as it ensures stability and solubility, making it suitable for formulation into various drug delivery systems.

In terms of biological activity, this compound has shown promise in several assays. For instance, studies have demonstrated its ability to inhibit certain enzymes implicated in inflammatory diseases. The thiomorpholine moiety contributes to its lipophilicity, which is essential for crossing biological membranes, while the pyrrolidine group enhances its binding affinity to target proteins. These properties make it a candidate for further investigation in the development of anti-inflammatory agents.

Moreover, computational studies using molecular docking have provided insights into the binding modes of this compound with various protein targets. These studies suggest that the spatial arrangement of the thiomorpholine and pyrrolidine groups allows for effective interaction with key residues in the active sites of enzymes. Such findings underscore the importance of rational drug design in leveraging the unique features of this compound.

The application of 4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride extends beyond pharmacology. Its structural versatility also makes it a valuable tool in chemical synthesis, where it can serve as an intermediate in the construction of more complex molecules. For example, recent research has explored its use in the synthesis of macrocyclic compounds with potential applications in catalysis and materials science.

In conclusion, 4-(Pyrrolidine-2-carbonyl)thiomorpholine hydrochloride represents a compelling example of how structural complexity can be harnessed to create molecules with diverse applications. As research continues to uncover its full potential, this compound stands at the forefront of advancements in organic chemistry and drug discovery.